Cas no 2034404-53-8 (1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate)

• Product Name: 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate
• CAS No: 2034404-53-8
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043
• CID: 5349977
• Update Time: 2025-10-29

1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate Chemical and Physical Properties

Names and Identifiers

• GSOAGNYVRMBOGC-UHFFFAOYSA-N
• 1-((2-(5-chlorothiophen-2-yl)-2-methoxyethyl)amino)-2-methyl-1-oxopropan-2-yl acetate
• [1-[[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]amino]-2-methyl-1-oxopropan-2-yl] acetate
• 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate

• Inchi： 1S/C13H18ClNO4S/c1-8(16)19-13(2,3)12(17)15-7-9(18-4)10-5-6-11(14)20-10/h5-6,9H,7H2,1-4H3,(H,15,17)
• InChI Key： GSOAGNYVRMBOGC-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])C(C(C([H])([H])[H])(C([H])([H])[H])OC(C([H])([H])[H])=O)=O)OC([H])([H])[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 364
• XLogP3: 2.1
• Topological Polar Surface Area: 92.9

Additional information on 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate

1-{[2-(5-Chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl Acetate: An Overview

1-{[2-(5-Chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate (CAS No. 2034404-53-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The molecular structure of 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate is composed of a thiophene ring, a chloro substituent, and an acetate ester group. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable candidate for various chemical reactions and biological assays. The presence of the methoxyethyl carbamoyl group further enhances its solubility and bioavailability, which are crucial factors in drug development.

Recent research has focused on the pharmacological properties of 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that the compound selectively induced apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cancer cell survival and proliferation.

The synthetic route for 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the thiophene ring, introduction of the chloro substituent, and attachment of the methoxyethyl carbamoyl group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process.

The safety profile of 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate has been extensively evaluated in preclinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 1-{[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]carbamoyl}-1-methylethyl acetate (CAS No. 2034404-53-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and potential therapeutic use. Ongoing research continues to explore new avenues for optimizing its synthesis and enhancing its biological activity, paving the way for future breakthroughs in drug discovery and development.